Cas no 13287-78-0 (2-[(2-nitrophenyl)sulfanyl]ethanol)
![2-[(2-nitrophenyl)sulfanyl]ethanol structure](https://www.kuujia.com/scimg/cas/13287-78-0x500.png)
13287-78-0 structure
Product name:2-[(2-nitrophenyl)sulfanyl]ethanol
2-[(2-nitrophenyl)sulfanyl]ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-nitrophenyl)sulfanyl]ethanol
- AC1Q1X2G
- 2-(2-Nitro-phenylmercapto)-aethanol
- (2-Nitro-phenyl)-phenacyl-sulfid
- Monothioaethylenglykol-S-(2-nitro-phenylaether)
- 2-[(2-nitrophenyl)sulfanyl]-1-phenylethan-1-one
- AC1N9X8E
- CTK4E5507
- 2-(2-nitro-phenylthio)-ethanol
- 2-(2-NITROPHENYLTHIO)ACETOPHENONE
- AKOS009985732
- 2-hydroxyethylthionitrobenzene
- SureCN9787327
- 2-(2-Nitro-phenylmercapto)-1-phenyl-aethanon
- 2-(2-nitro-phenylsulfanyl)-ethanol
- 2-(2-nitro-phenylsulfanyl)-1-phenyl-ethanone
- AG-E-53745
- AC1Q1X2G; 2-(2-Nitro-phenylmercapto)-aethanol; (2-Nitro-phenyl)-phenacyl-sulfid; Monothioaethylenglykol-S-(2-nitro-phenylaether); 2-[(2-nitrophenyl)sulfanyl]-1-phenylethan-1-one; AC1N9X8E; CTK4E5507; 2-(2-nitro-phenylthio)-ethanol; 2-(2-NITROPHENYLTHIO)ACETOPHENONE; AKOS009985732; 2-hydroxyethylthionitrobenzene; SureCN9787327; 2-(2-Nitro-phenylmercapto)-1-phenyl-aethanon; 2-(2-nitro-phenylsulfanyl)-ethanol; 2-(2-nitro-phenylsulfanyl)-1-
- 2-(2-Nitrophenylthio)ethanol
- AKOS008922999
- 13287-78-0
- SCHEMBL7458037
- DTXSID901305587
- 2-[(2-Nitrophenyl)thio]ethanol
- 2-((2-Nitrophenyl)thio)ethan-1-ol
-
- Inchi: InChI=1S/C8H9NO3S/c10-5-6-13-8-4-2-1-3-7(8)9(11)12/h1-4,10H,5-6H2
- InChI Key: VMYUGEINKTZKMA-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])SCCO
Computed Properties
- Exact Mass: 199.03037
- Monoisotopic Mass: 199.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 91.4Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 345.6°C at 760 mmHg
- Flash Point: 162.8°C
- Refractive Index: 1.621
- PSA: 63.37
2-[(2-nitrophenyl)sulfanyl]ethanol Related Literature
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Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
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Yi-Fei Sun,Yi-Yang Wu,Ya-Qian Zhang,Jian-Hui Li,Yu Luo,Yi-Xiang Shi,Bin Hua,Jing-Li Luo Chem. Commun., 2016,52, 13687-13690
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Juan Jin,Ming-Jun Jia,Yu Peng,Qin Hou,Ji-Qing Xu CrystEngComm, 2010,12, 1850-1855
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Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
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